Cas no 1119-19-3 (but-2-ynal)

but-2-ynal structure

Product Name:but-2-ynal

CAS No:1119-19-3

Molecular Formula:C₄H₄O

Molecular Weight:68.07396

MDL:MFCD12025190

CID:170408

PubChem ID:136875

but-2-ynal Properties

Names and Identifiers

- 2-Butynal (9CI)
- 2-Butynal
- 1-Formyl-1-propyne
- But-2-ynal
- CH3CCCHO
- Methylacetyllealdehyde
- Tetrolaldehyde
- 1EST92W9M2
- EN300-224725
- US10221162, Example 764.0
- Q27252338
- REJPDMLLCDXIOV-UHFFFAOYSA-N
- (2R,3S)-N-(4-(2,6-dimethoxyphenyl)-5-(5-methyl-3-pyridinyl)-4H-1,2,4-triazol-3-
- butaline
- UNII-1EST92W9M2
- CH3C.equiv.CCHO
- METHYLPROPIOLIC ALDEHYDE
- DTXSID00149766
- 1119-19-3
- InChI=1/C4H4O/c1-2-3-4-5/h4H,1H
- BDBM360426
- +Expand
- MDL： MFCD12025190
- InChIKey： REJPDMLLCDXIOV-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H4O/c1-2-3-4-5/h4H,1H3
- SMILES： C(=O)C#CC

Computed Properties

Exact Mass: 68.02622
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 68.026214747g/mol
Heavy Atom Count: 5
Complexity: 80.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07
Refractive Index: 1.4053 (estimate)
Boiling Point: 124.55°C
Melting Point: -26°C
Density: 0.9050

but-2-ynal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0084H8-50mg	2-Butynal (9CI)	1119-19-3	95%	50mg	$269.00
A2B Chem LLC	AD78252-50mg	2-Butynal (9CI)	1119-19-3	95%	50mg	$219.00	2024-04-20
Ambeed	A1072707-1g	But-2-ynal	1119-19-3	98%	1g	$1024.0
Enamine	EN300-224725-100mg	but-2-ynal	1119-19-3	91.0%	100mg	$257.0	2022-10-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0302-500MG	but-2-ynal	1119-19-3	95%	500MG	￥ 2,574.00

but-2-ynal Related Literature

1. An Ab initio study of the mechanism of the α-alkynone cyclization

Minh Tho Nguyen,Anthony F. Hegarty J. Chem. Soc. Perkin Trans. 2 1987 55
2. Carbon–nitrogen bond cleavage in 1-dimethylaminobut-2-yne and derived ligands in triruthenium and triosmium clusters

Silvio Aime,Giorgio Jannon,Domenico Osella,Alejandro J. Arce,Antony J. Deeming J. Chem. Soc. Dalton Trans. 1984 1987
3. A DFT study of the mechanism of NHC catalysed annulation reactions involving α,β-unsaturated acyl azoliums and β-naphthol

M. José Aurell,Luis R. Domingo,Manuel Arnó,Ramón J. Zaragozá Org. Biomol. Chem. 2016 14 8338
4. 532. Stereochemical studies of olefinic compounds. Part VI. Preparation of the four stereoisomeric sorbyl alcohols from a single precursor

L. Crombie,S. H. Harper,R. J. D. Smith J. Chem. Soc. 1957 2754
5. A synthetic equivalent for the butadienyl carbonium ion: use of 4-(trimethylsilyl)but-2-ynal for preparation of 1,3-dienes and macroexpansion of cyclic ketones

A. Ga?tan Angoh,Derrick L. J. Clive J. Chem. Soc. Chem. Commun. 1984 534
6. Novel cycloadditions of isoquinoline Reissert salts

Andrew W. Bridge,Michael B. Hursthouse,Christian W. Lehmann,David J. Lythgoe,Christopher G. Newton J. Chem. Soc. Perkin Trans. 1 1993 1839
7. A DFT study on the NHC catalysed Michael addition of enols to α,β-unsaturated acyl-azoliums. A base catalysed C–C bond-formation step

Luis R. Domingo,José A. Sáez,Manuel Arnó Org. Biomol. Chem. 2014 12 895
8. Synthesis of benzochromenes and dihydrophenanthridines with helical motifs using Garratt–Braverman and Buchwald–Hartwig reactions

Prabuddha Bhattacharya,Kalyan Senapati,Krishna Chattopadhyay,Santi M. Mandal,Amit Basak RSC Adv. 2015 5 61562
9. Synthesis of aryl and heterocyclic acetylenes via copper acetylides

R. E. Atkinson,R. F. Curtis,D. M. Jones,J. A. Taylor J. Chem. Soc. C 1969 2173
10. Progresses in organocatalytic asymmetric dearomatization reactions of indole derivatives

Feng-Tao Sheng,Jing-Yi Wang,Wei Tan,Yu-Chen Zhang,Feng Shi Org. Chem. Front. 2020 7 3967

1119-19-3 (but-2-ynal) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1119-19-3)but-2-ynal

Purity:99%

Quantity:1g

Price($):922.0